Aminosalicylate Sodium
Aminosalicylate Sodium
Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death.
AMINOSALICYLATE SODIUM is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1950.
See also: Aminosalicylate sodium; aminosalicylic acid (component of).
AMINOSALICYLATE SODIUM is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1950.
See also: Aminosalicylate sodium; aminosalicylic acid (component of).
Brand Name:
Vulcanchem
CAS No.:
6018-19-5
VCID:
VC0007424
InChI:
InChI=1S/C7H7NO3.Na.2H2O/c8-4-1-2-5(7(10)11)6(9)3-4;;;/h1-3,9H,8H2,(H,10,11);;2*1H2/q;+1;;/p-1
SMILES:
Array
Molecular Formula:
C7H10NNaO5
Molecular Weight:
211.15 g/mol
Aminosalicylate Sodium
CAS No.: 6018-19-5
Cat. No.: VC0007424
Molecular Formula: C7H10NNaO5
Molecular Weight: 211.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death. AMINOSALICYLATE SODIUM is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1950. See also: Aminosalicylate sodium; aminosalicylic acid (component of). |
|---|---|
| CAS No. | 6018-19-5 |
| Molecular Formula | C7H10NNaO5 |
| Molecular Weight | 211.15 g/mol |
| IUPAC Name | sodium;4-amino-2-hydroxybenzoate;dihydrate |
| Standard InChI | InChI=1S/C7H7NO3.Na.2H2O/c8-4-1-2-5(7(10)11)6(9)3-4;;;/h1-3,9H,8H2,(H,10,11);;2*1H2/q;+1;;/p-1 |
| Standard InChI Key | GMUQJDAYXZXBOT-UHFFFAOYSA-M |
| Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)O.[Na+] |
| Colorform | MINUTE CRYSTALS FROM ALC WHITE, OR NEARLY WHITE, BULKY POWDER NEEDLES, PLATES FROM ALC-ETHER A reddish-brown crystalline powder is obtained on recrystallization from ethanol-ether. |
| Melting Point | 150-151 °C, with effervescence NEEDLES FROM ALC; MP: 115 °C /ETHYL ESTER/ 150.5 °C |
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